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Compound of Interest

Compound Name: Cesium-135

Cat. No.: B1237729

This technical guide provides an in-depth overview of the Cesium-135 (13°Cs) isotope, tailored
for researchers, scientists, and professionals in related fields. It covers the discovery, history,
nuclear properties, and analytical methodologies pertinent to this long-lived fission product.

Introduction

Cesium-135 is a radioactive isotope of cesium with a half-life of approximately 2.3 million
years. It is a significant fission product, meaning it is produced in large quantities within nuclear
reactors. Due to its long half-life and mobility in the environment, 13°Cs is a critical component
in the long-term safety assessment of geological repositories for nuclear waste. Unlike the
more commonly discussed 13’Cs, which has a much shorter half-life of about 30 years and a
strong gamma emission, 13°Cs is a low-energy beta emitter, making its detection and
guantification challenging.

Discovery and History

The understanding of Cesium-135 is intrinsically linked to the study of nuclear fission.
Following the discovery of nuclear fission in the late 1930s, extensive research was undertaken
to identify and characterize the multitude of fission products. Cesium-135 was identified as one
of the many isotopes produced from the fission of uranium and plutonium. Its long half-life was
determined through various experimental measurements over the years, solidifying its
importance in the context of long-term nuclear waste management.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1237729?utm_src=pdf-interest
https://www.benchchem.com/product/b1237729?utm_src=pdf-body
https://www.benchchem.com/product/b1237729?utm_src=pdf-body
https://www.benchchem.com/product/b1237729?utm_src=pdf-body
https://www.benchchem.com/product/b1237729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Nuclear Properties and Production

Cesium-135 is primarily produced in nuclear reactors through the beta decay of Xenon-135
(135Xe). 13°Xe is a fission product with an extremely high neutron capture cross-section, which
also makes it a significant neutron poison in operating reactors. The production and decay
pathway is a key aspect of its presence in spent nuclear fuel.

Below is a summary of the key nuclear properties of Cesium-135.

Property Value

Half-life 2.3 x 10° years
Decay Mode Pure B~ decay
Maximum Beta Energy 269 keV
Fission Yield (from 235U) ~6.5%

Fission Yield (from 23°Pu) ~7.8%

Neutron Capture Cross-section 8.3 £ 0.3 barns
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Experimental Protocols and Analysis

The analysis of 135Cs is complicated by the presence of the highly radioactive 13’Cs and the
stable 133Cs in spent nuclear fuel. Furthermore, its low-energy beta decay makes radiometric
detection difficult. Therefore, mass spectrometry techniques are generally preferred for its

guantification.

Sample Preparation and Chemical Separation

A robust chemical separation is crucial to isolate cesium from the complex matrix of spent
nuclear fuel and from other elements that could cause isobaric interferences (e.g., 3°Ba).
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A generic protocol involves:

e Leaching: The spent nuclear fuel sample is leached with a strong acid, such as nitric acid, to
bring the radionuclides into solution.

e Cesium Separation: Cesium is selectively separated from the solution using methods like
ion-exchange chromatography or solvent extraction with crown ethers. This step is critical to
remove the bulk of the matrix and interfering radionuclides.

« Purification: The separated cesium fraction is further purified to ensure it is free from any
contaminants that could affect the mass spectrometric measurement.

Mass Spectrometric Analysis

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a common technique for the
determination of 13°Cs.

Experimental Workflow:

e Instrument Calibration: The ICP-MS is calibrated using standard solutions of known isotopic
composition.

o Sample Introduction: The purified cesium sample is introduced into the plasma, where it is
ionized.

e Mass Analysis: The ions are guided into the mass spectrometer, where they are separated
based on their mass-to-charge ratio.

o Detection: The ion detector measures the intensity of the ion beams corresponding to 133Cs,
135Cs, and 13/Cs.

« Data Analysis: The isotopic ratios (e.g., 13°Cs/13’Cs) are calculated from the measured
intensities. The concentration of 13°Cs can then be determined if the concentration of another
cesium isotope is known or by using an isotopic tracer.
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Challenges and Future Directions

The primary challenge in the study of 13°Cs remains its accurate quantification in nuclear waste
due to its long half-life and low-energy radiation. Future research will likely focus on developing
more sensitive and efficient separation and detection methods. Additionally, understanding the
long-term environmental behavior of 135Cs is crucial for the safety assessment of geological
repositories.

Relevance to Drug Development Professionals

While Cesium-135 does not have a direct application in drug development, understanding the
analytical techniques for detecting and quantifying trace-level isotopes is relevant. The
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methodologies used for 135Cs, such as ICP-MS, are also employed in pharmaceutical analysis
for elemental impurity testing and in pharmacokinetic studies using stable isotopes. The
rigorous separation and purification protocols are analogous to those required in the
manufacturing of radiopharmaceuticals, where high purity is essential.

 To cite this document: BenchChem. [Cesium-135: A Comprehensive Technical Guide on its
Discovery, History, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237729#discovery-and-history-of-cesium-135-
isotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1237729#discovery-and-history-of-cesium-135-isotope
https://www.benchchem.com/product/b1237729#discovery-and-history-of-cesium-135-isotope
https://www.benchchem.com/product/b1237729#discovery-and-history-of-cesium-135-isotope
https://www.benchchem.com/product/b1237729#discovery-and-history-of-cesium-135-isotope
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1237729?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

